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Compound of Interest

Compound Name: Smifh2

Cat. No.: B1681832 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of Smifh2, a widely used

formin inhibitor. Adherence to these procedures will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

Smifh2: Key Safety and Handling Data
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for Smifh2.
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Property Value Source

Molecular Weight 377.21 g/mol [1]

Appearance
Light yellow to yellow-green or

dark deep green solid powder

Solubility DMSO: 20-100 mg/mL [2]

Water Insoluble

Ethanol Insoluble

Storage Temperature 2-8°C, protect from light

Acute Toxicity (Oral) Toxic if swallowed (Category 3) [3]

IC50 (mDia1) ~15 µM [2]

Experimental Protocols: Disposal of Smifh2
Proper disposal of Smifh2, as with any hazardous chemical, requires a multi-step approach to

minimize risk to personnel and the environment. The following protocol outlines the necessary

steps for safe disposal.

Personal Protective Equipment (PPE) Required:

Gloves: Wear double chemotherapy gloves or other appropriate chemical-resistant gloves.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Disposal Procedure:

Waste Segregation:

All solid waste contaminated with Smifh2 (e.g., pipette tips, contaminated gloves,

absorbent pads) must be collected in a designated, clearly labeled hazardous waste

container.
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Liquid waste containing Smifh2 (e.g., unused solutions) should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical

waste streams unless compatibility has been confirmed.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name ("Smifh2"),

and the primary hazard ("Toxic").

Include the accumulation start date and the name of the principal investigator or

laboratory.

Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

Waste Pickup:

Once the waste container is full or is no longer being used, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

In Case of a Spill:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE.

Containment: Use a chemical spill kit to absorb and contain the spill.

Cleanup: Carefully collect the absorbed material and place it in a labeled hazardous waste

container.
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Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Report: Report the spill to your laboratory supervisor and EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Smifh2, from waste

generation to final pickup.
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Caption: Workflow for the proper disposal of Smifh2 waste.

By following these guidelines, you can ensure the safe handling and disposal of Smifh2,

contributing to a secure and compliant research environment. Always consult your institution's

specific safety protocols and the Safety Data Sheet (SDS) for the most comprehensive

information.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for Smifh2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681832#smifh2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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